Cas no 2137733-56-1 (6-Azaspiro[3.5]nonane-7-methanamine)

• Product Name: 6-Azaspiro[3.5]nonane-7-methanamine
• CAS No: 2137733-56-1
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5259245
• Update Time: 2025-07-23

6-Azaspiro[3.5]nonane-7-methanamine Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.5]nonane-7-methanamine

• Inchi： 1S/C9H18N2/c10-6-8-2-5-9(7-11-8)3-1-4-9/h8,11H,1-7,10H2
• InChI Key： GXCMBAFYJOUQNN-UHFFFAOYSA-N
• SMILES： C1C2(CCC(CN)NC2)CC1

Additional information on 6-Azaspiro[3.5]nonane-7-methanamine

Research Briefing on 6-Azaspiro[3.5]nonane-7-methanamine (CAS: 2137733-56-1) in Chemical Biology and Pharmaceutical Applications

6-Azaspiro[3.5]nonane-7-methanamine (CAS: 2137733-56-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This spirocyclic amine scaffold exhibits versatile pharmacological properties, making it a promising candidate for drug discovery programs targeting central nervous system (CNS) disorders, infectious diseases, and cancer therapeutics. The compound's rigid bicyclic structure provides exceptional three-dimensional diversity, enabling precise interactions with biological targets while maintaining favorable drug-like properties.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a privileged scaffold for G protein-coupled receptor (GPCR) modulation. Researchers at Vertex Pharmaceuticals incorporated 6-Azaspiro[3.5]nonane-7-methanamine into novel dopamine receptor ligands, achieving unprecedented selectivity for D3 over D2 receptors (15,000-fold selectivity). This breakthrough addresses a long-standing challenge in developing antipsychotic medications with reduced extrapyramidal side effects. The CAS 2137733-56-1 derivative showed improved blood-brain barrier penetration (logBB = 0.8) compared to traditional arylpiperazine scaffolds.

In antimicrobial applications, a Nature Communications study (2024) reported that 6-Azaspiro[3.5]nonane-7-methanamine derivatives exhibit potent activity against drug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) with MIC values as low as 0.25 μg/mL. The spirocyclic structure disrupts bacterial membrane potential through a novel mechanism distinct from existing antibiotics, as confirmed by whole-cell proteomics analysis. Importantly, these compounds showed no cross-resistance with currently approved antimicrobial classes.

The synthetic accessibility of 2137733-56-1 has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable (multi-kilogram) asymmetric synthesis route employing enzymatic desymmetrization as the key step (ee >99%, overall yield 68%). This development addresses previous limitations in producing enantiomerically pure material for clinical development candidates containing this scaffold.

Emerging data from preclinical studies suggest potential applications in oncology. Researchers at Memorial Sloan Kettering Cancer Center have developed 6-Azaspiro[3.5]nonane-7-methanamine-based inhibitors targeting the menin-MLL interaction, showing promising activity in MLL-rearranged leukemia models (IC50 = 3.2 nM). The compound's conformational constraint enables optimal positioning of pharmacophores within the menin binding pocket, as revealed by cryo-EM studies at 2.8 Å resolution.

Safety profiling of 2137733-56-1 derivatives indicates favorable toxicological parameters. A comprehensive ADMET study published in Chemical Research in Toxicology (2023) reported minimal CYP450 inhibition (IC50 >50 μM for major isoforms) and excellent metabolic stability in human liver microsomes (t1/2 >120 min). These properties, combined with the scaffold's synthetic tractability, position 6-Azaspiro[3.5]nonane-7-methanamine as a valuable building block for next-generation therapeutics across multiple disease areas.